Cas no 2770487-34-6 (3-Acetamidopiperidine-2-carboxylic acid)

• Product Name: 3-Acetamidopiperidine-2-carboxylic acid
• CAS No: 2770487-34-6
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5559283
• PubChem ID: 165997947
• Update Time: 2025-05-20

3-Acetamidopiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamidopiperidine-2-carboxylic acid
• EN300-37343438
• 2770487-34-6
• 3-Acetamidopiperidine-2-carboxylic acid

• Inchi： 1S/C8H14N2O3/c1-5(11)10-6-3-2-4-9-7(6)8(12)13/h6-7,9H,2-4H2,1H3,(H,10,11)(H,12,13)
• InChI Key： UNUHPSMGTNSSKG-UHFFFAOYSA-N
• SMILES： OC(C1C(CCCN1)NC(C)=O)=O

Computed Properties

• Exact Mass: 186.10044231g/mol
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-Acetamidopiperidine-2-carboxylic acid

Introduction to 3-Acetamidopiperidine-2-carboxylic acid (CAS No. 2770487-34-6)

3-Acetamidopiperidine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2770487-34-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features both an amide and a carboxylic acid functional group, making it a versatile intermediate for the synthesis of various bioactive molecules. Its unique structural framework has garnered attention in recent years due to its potential applications in drug discovery and development.

The 3-Acetamidopiperidine-2-carboxylic acid scaffold is particularly intriguing because of its ability to serve as a building block for more complex pharmacophores. The presence of the amide group at the 3-position and the carboxylic acid at the 2-position allows for further functionalization, enabling chemists to design molecules with tailored biological activities. This flexibility has made it a valuable component in the synthesis of novel therapeutic agents targeting a wide range of diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. The 3-Acetamidopiperidine-2-carboxylic acid structure has been investigated for its role in developing treatments for neurological disorders, infectious diseases, and cancer. Its ability to interact with biological targets such as enzymes and receptors has prompted researchers to explore its derivatives as potential lead compounds.

One of the most compelling aspects of 3-Acetamidopiperidine-2-carboxylic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many physiological processes, and their inhibition is often a key strategy in drug design. The piperidine ring provides a suitable platform for designing molecules that can selectively inhibit specific proteases, thereby modulating disease pathways. For instance, derivatives of this compound have shown promise in inhibiting matrix metalloproteinases (MMPs), which are involved in tissue degradation and have implications in conditions such as cancer and inflammation.

Another area where 3-Acetamidopiperidine-2-carboxylic acid has shown promise is in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Recent studies have highlighted its potential in designing inhibitors for viral proteases and polymerases, which are essential for viral replication. This has opened up new avenues for developing antiviral therapies against emerging infectious diseases.

The synthesis of 3-Acetamidopiperidine-2-carboxylic acid typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as amidation and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

In addition to its pharmaceutical applications, 3-Acetamidopiperidine-2-carboxylic acid has found utility in materials science and chemical biology. Its ability to form stable complexes with other molecules makes it a valuable tool for studying protein-ligand interactions and developing novel materials with specific properties. For example, it has been used as a ligand in coordination chemistry to design metal complexes with potential catalytic or luminescent properties.

The future prospects of 3-Acetamidopiperidine-2-carboxylic acid are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Computational modeling and high-throughput screening techniques are being employed to identify new derivatives with enhanced biological activity. Furthermore, interdisciplinary approaches combining chemistry, biology, and computer science are expected to accelerate the discovery of novel therapeutic agents based on this scaffold.

In conclusion, 3-Acetamidopiperidine-2-carboxylic acid (CAS No. 2770487-34-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an ideal candidate for designing molecules with tailored biological activities, particularly in the areas of protease inhibition, antiviral therapy, and material science. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow, further solidifying its importance in the chemical biology landscape.